Cas no 36049-78-2 (octane, 2-iodo-, (±)-)

• Product Name: octane, 2-iodo-, (±)-
• CAS No: 36049-78-2
• MF: C₈H₁₇I
• MW: 240.125055074692
• CID: 920958
• Update Time: 2024-06-14

octane, 2-iodo-, (±)- Chemical and Physical Properties

Names and Identifiers

• octane, 2-iodo-, (±)-
• 2-iodo octane
• (+/-)-2-iodo-octane
• (+/-)-2-Jod-octan
• 2-iodo-octane
• 2-Jodoctan
• 2-Jod-octan
• rac-(2R*)-2-Iodooctane

• Inchi： 1S/C8H17I/c1-3-4-5-6-7-8(2)9/h8H,3-7H2,1-2H3
• InChI Key： XFLOGTUFKZCFTK-UHFFFAOYSA-N
• SMILES： CC(I)CCCCCC

Computed Properties

• Exact Mass: 240.03700
• Monoisotopic Mass: 240.037494
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.3251
• Melting Point: -45.7°C (estimate)
• Boiling Point: 212.38°C (estimate)
• Refractive Index: 1.4896
• PSA: 0.00000
• LogP: 3.78030